Cas no 2136024-96-7 (tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate
• CAS No: 2136024-96-7
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5950450
• PubChem ID: 129322025
• Update Time: 2025-06-27

tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate
• EN300-795946
• 2136024-96-7

• Inchi： 1S/C13H21NO3/c1-5-7-11(15)10-8-6-9-14(10)12(16)17-13(2,3)4/h5,7,10H,6,8-9H2,1-4H3/b7-5+/t10-/m0/s1
• InChI Key： MQNBXGUCLZPTMZ-STUBTGCMSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(/C=C/C)=O)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate

tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate, identified by the CAS number 21360-24-96-7, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule is characterized by its pyrrolidine ring, which is a five-membered nitrogen-containing ring, and its ester functionality, which plays a crucial role in its reactivity and versatility.

Recent studies have highlighted the importance of tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate in drug discovery and development. The compound's stereochemistry, particularly the (2S) configuration, is of great interest to researchers as it influences the molecule's biological activity. This configuration ensures that the compound can interact effectively with specific biological targets, making it a promising candidate for therapeutic applications.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and esterification reactions. These methods have been optimized to improve yield and purity, ensuring that the compound is readily available for further research and development. The use of advanced catalytic systems has also been explored to enhance the efficiency of these reactions.

The structural properties of tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate make it an ideal candidate for use in materials science. Its ability to form stable complexes with metal ions has led to its application in the development of new materials with unique electronic and mechanical properties. Additionally, the compound's thermal stability and resistance to degradation under harsh conditions make it suitable for use in high-performance applications.

Recent research has also focused on the environmental impact of this compound. Studies have shown that tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate is biodegradable under certain conditions, reducing its environmental footprint. This finding is particularly important for industries looking to adopt more sustainable practices.

In conclusion, tert-butyl (2S)-2-(but-2-enoyl)pyrrolidine-1-carboxylate, with its unique chemical properties and diverse applications, continues to be a subject of intense research. Its potential in drug discovery, materials science, and environmental sustainability underscores its importance in the chemical sciences. As research progresses, new insights into this compound's properties and applications are expected to emerge, further solidifying its role in various industries.